N-(4-acetylphenyl)-N-ethylethanesulfonamide

• IUPAC Name: N-(4-acetylphenyl)-N-ethylethanesulfonamide
• InChI: InChI=1S/C12H17NO3S/c1-4-13(17(15,16)5-2)12-8-6-11(7-9-12)10(3)14/h6-9H,4-5H2,1-3H3
• InChI Key: PNZVKGFYSRORCL-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)C(=O)C)S(=O)(=O)CC
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol

Description

N-(4-acetylphenyl)-N-ethylethanesulfonamide is an organic compound characterized by the presence of an acetyl group attached to a phenyl ring, an ethyl group, and an ethanesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetylphenyl)-N-ethylethanesulfonamide typically involves the reaction of p-aminoacetophenone with ethanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like tetrahydrofuran (THF) under controlled temperature conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production methods for N-(4-acetylphenyl)-N-ethylethanesulfonamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

N-(4-acetylphenyl)-N-ethylethanesulfonamide undergoes various chemical reactions, including:

Oxidation: The acetyl group can be oxidized to form carboxylic acids under strong oxidative conditions.

Reduction: The nitro group (if present) can be reduced to an amine using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where the sulfonamide nitrogen can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Sodium hydride (NaH) or lithium diisopropylamide (LDA) in an aprotic solvent like dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of various substituted sulfonamides.

Scientific Research Applications

N-(4-acetylphenyl)-N-ethylethanesulfonamide has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent due to its sulfonamide moiety.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-N-ethylethanesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), a substrate for the enzyme dihydropteroate synthase. By inhibiting this enzyme, the compound can interfere with the synthesis of folic acid in microorganisms, leading to antimicrobial effects .

Comparison with Similar Compounds

Similar Compounds

• N-(4-acetylphenyl)-N-methylethanesulfonamide
• N-(4-acetylphenyl)-N-propylethanesulfonamide
• N-(4-acetylphenyl)-N-butylethanesulfonamide

Uniqueness

N-(4-acetylphenyl)-N-ethylethanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. The presence of the ethyl group, in particular, can influence the compound’s lipophilicity and, consequently, its interaction with biological membranes and enzymes .